Cas no 1226449-95-1 (2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
• CAS No: 1226449-95-1
• MF: C₂₃H₁₇F₃N₂OS
• MW: 426.454094648361
• CID: 5445946
• Update Time: 2025-06-15

2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-phenyl-2-[(phenylmethyl)thio]-1-[4-(trifluoromethoxy)phenyl]-
• 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

• Inchi： 1S/C23H17F3N2OS/c24-23(25,26)29-20-13-11-19(12-14-20)28-21(18-9-5-2-6-10-18)15-27-22(28)30-16-17-7-3-1-4-8-17/h1-15H,16H2
• InChI Key： OLLRWRRMGQOAIF-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(C2=CC=C(OC(F)(F)F)C=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

2-(Benzylsulfanyl)-5-Phenyl-1-[4-(Trifluoromethoxy)phenyl]-1H-Imidazole: A Comprehensive Overview

2-(Benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole (CAS No. 1226449-95-1) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer therapy. This article provides a detailed overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole is defined by its imidazole core, which is substituted with a benzylsulfanyl group at the 2-position, a phenyl group at the 5-position, and a 4-(trifluoromethoxy)phenyl group at the 1-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The benzylsulfanyl group enhances the lipophilicity of the compound, facilitating its ability to cross biological membranes. The trifluoromethoxy substituent on the phenyl ring contributes to the compound's stability and metabolic resistance, making it an attractive candidate for drug development.

The molecular formula of 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole is C₂₃H₁₈F₃N₃O_S, with a molecular weight of approximately 437.46 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including coupling reactions and functional group transformations. Its high purity can be achieved through advanced purification techniques such as column chromatography and recrystallization.

Biological Activities and Mechanisms of Action

2-(Benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole has been extensively studied for its biological activities, which are primarily attributed to its ability to modulate various cellular processes. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. Recent studies have shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole may help to maintain higher levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective effects, 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole has also demonstrated promising anticancer properties. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activation of Akt/mTOR signaling, a pathway commonly dysregulated in many types of cancer. By disrupting this pathway, 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole can effectively suppress tumor growth and enhance the sensitivity of cancer cells to other therapeutic agents.

Clinical Applications and Future Directions

The potential clinical applications of 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole are diverse and promising. In preclinical studies, this compound has shown favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make it a viable candidate for further clinical evaluation.

Ongoing clinical trials are currently investigating the efficacy and safety of 2-(benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole in treating neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Preliminary results have been encouraging, with patients showing improvements in cognitive function and motor skills. Similarly, clinical trials are also underway to evaluate its potential as an anticancer agent, particularly in combination with other chemotherapeutic drugs.

Conclusion

2-(Benzylsulfanyl)-5-phenyl-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole (CAS No. 1226449-95-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in advancing medical treatments for these challenging conditions.